NMS-1116354

• Molecular Formula: C19H21ClF2N4O
• Appearance: Solid powder
• synonyms: NMS1116354; NMS-1116354; NMS 1116354.; NONE

Description

NMS1116354 is an orally bioavailable cell division cycle 7 homolog (CDC7) kinase inhibitor with potential antineoplastic activity. CDC7 kinase inhibitor NMS-1116354 binds to and inhibits the activity of CDC7, which may result in the inhibition of DNA replication and mitosis, the induction of tumor cell apoptosis, and the inhibition of tumor cell proliferation in CDC7-overexpressing tumor cells. The serine-threonine kinase CDC7 initiates DNA replication by phosphorylating MCM2 (minichromosome maintenance complex component 2) at Ser40 and Ser53. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).

Scientific Research Applications

Environmental Applications of NMs

Nanomaterials (NMs) have shown promising applications in environmental science and technology. They are used in detecting contaminants and environmental conditions through sensors, treating water and wastewater with novel membrane materials, and in the nano-enabled remediation of contaminants through adsorption, photocatalytic degradation, and/or disinfection. Despite the potential, many of these studies have been conducted under idealized laboratory conditions, necessitating further research for real-world application. Moreover, the environmental risks and fate of NMs, including mechanisms of transport and ecotoxicity, are areas of active research (Bradford et al., 2021).

Nanoparticles in Environmental Clean-Up

The role of nanotechnology in addressing environmental challenges is increasingly acknowledged. Nanoscale zero-valent iron, carbon nanotubes, and nano-fibers have been utilized for the remediation of a range of contaminants including chlorinated compounds, hydrocarbons, organic compounds, and heavy metals. Although the use of NMs is celebrated as an environmentally beneficial technology, the ecological risks associated with their use are beginning to be assessed. There's a consensus on the need for greener synthesis routes, smarter manufacturing methods for degradable NMs, and regulatory measures to monitor NMs released into the environment (Patil et al., 2016).

Behavior, Fate, and Bioavailability of NMs in the Environment

Genotoxicity Assessment of NMs

Nanomaterials in the Atmosphere

There's a focus on identifying and assessing methods to detect and quantify selected NMs in the ambient atmosphere. The challenge lies in differentiating between naturally occurring NMs and engineered NMs (ENMs), especially in specific size fractions of ambient aerosols. Conventional sampling methods require modifications to accurately identify and quantify ENMs in the ambient air (Majestic et al., 2010).